![molecular formula C24H23N3O3S2 B2982167 N-(6-ethoxybenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)thio)-N-(pyridin-3-ylmethyl)acetamide CAS No. 920208-29-3](/img/structure/B2982167.png)
N-(6-ethoxybenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)thio)-N-(pyridin-3-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-ethoxybenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)thio)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Antitumor Evaluation
A pivotal area of application involves the synthesis of novel heterocyclic compounds derived from acetamide precursors. These compounds have shown significant promise in antitumor evaluations. For instance, novel syntheses of thiazolinone and thiazolo[3,2-a]pyridine derivatives have been explored for their potential biological activities. The synthesized compounds exhibit a range of interactions with biological targets, suggesting their utility in designing new therapeutic agents (Ammar et al., 2005). Similarly, polyfunctionally substituted heterocyclic compounds derived from related acetamide precursors have been synthesized and evaluated for their antitumor activities, showing significant inhibitory effects against various human cancer cell lines (Shams et al., 2010).
Anti-Inflammatory and Analgesic Agents
Research also extends into the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from similar compounds, investigating their anti-inflammatory and analgesic properties. These studies have identified compounds with high inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory activities, comparing favorably with standard drugs (Abu‐Hashem et al., 2020).
Antimicrobial Activities
The exploration of antimicrobial activities represents another significant application. The synthesis of thiazoles and their fused derivatives has been targeted towards antimicrobial applications, with several newly synthesized compounds showing in vitro activity against bacterial and fungal isolates. This line of research opens avenues for the development of new antimicrobial agents that can be applied in various therapeutic contexts (Wardkhan et al., 2008).
Src Kinase Inhibitory and Anticancer Activities
Further applications include investigations into Src kinase inhibitory and anticancer activities. Derivatives containing the thiazole moiety have been synthesized and evaluated for their potential to inhibit Src kinase, a key enzyme involved in the regulation of cellular processes. Some compounds have demonstrated considerable inhibition of cell proliferation in various cancer cell lines, indicating their potential as anticancer agents (Fallah-Tafti et al., 2011).
Properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanyl-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3S2/c1-3-30-19-8-11-21-22(13-19)32-24(26-21)27(15-17-5-4-12-25-14-17)23(28)16-31-20-9-6-18(29-2)7-10-20/h4-14H,3,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXFAIIWIVDISRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)CSC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.